(1R,2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopentane-1-carboxylic acid

• IUPAC Name: (1R,2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C22H23NO4/c1-22(12-6-11-19(22)20(24)25)23-21(26)27-13-18-16-9-4-2-7-14(16)15-8-3-5-10-17(15)18/h2-5,7-10,18-19H,6,11-13H2,1H3,(H,23,26)(H,24,25)/t19-,22-/m0/s1
• InChI Key: KCDAUUVKWKWDAC-UGKGYDQZSA-N
• Canonical SMILES: CC1(CCCC1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Isomeric SMILES: C[C@@]1(CCC[C@H]1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol

Description

(1R,2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Derivatives : The compound is utilized in the synthesis of various derivatives, such as 2-(9H-fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, showcasing its role as a versatile precursor in organic synthesis (Le & Goodnow, 2004).
• Charge-Transfer Organic Complexes : It forms charge-transfer organic complexes when combined with tetrathiafulvalene, indicating its potential in creating materials with unique electrical properties. The structure and interactions in these complexes are significantly influenced by hydrogen bonding and stacking interactions (Salmerón-valverde & Bernès, 2015).
• Characterization of Crystalline Solids : It's used in the synthesis of crystalline solids like 2,4,5-trichlorophenyl-(9H-fluoren-9-ylmethoxycarbonylamino)methylcarbamates, which are then employed as building blocks in the synthesis of dipeptidyl urea esters, highlighting its importance in peptide chemistry (Babu & Kantharaju, 2005).

Catalysis and Organic Reactions

• Organocatalysis : It's involved in organocatalytic reactions, as seen in the asymmetric conjugate addition of nitroethylenes with acetone, producing compounds with potential pharmacological properties (Yu & Li, 2014).

Molecular and Crystal Structure Studies

• Molecular and Crystal Structure Analysis : Studies of compounds like 2-(9H-fluoren-9-yl)-4-(4-fluoroanilino)-4-oxobutanoic acid reveal detailed molecular and crystal structure, showcasing the use of the compound in understanding molecular interactions and structural configurations (Matviiuk et al., 2013).

Applications in Peptide Chemistry

• Peptide Synthesis : It's used in the synthesis of complex peptides, as evidenced by its role in the production of various amino acids and peptide derivatives, indicating its significant role in the field of peptide synthesis and pharmaceuticals (Wright et al., 2008).